Cas no 145986-26-1 (5-epi Emtricitabine)

• Product Name: 5-epi Emtricitabine
• CAS No: 145986-26-1
• MF: C₈H₁₀FN₃O₃S
• MW: 247.246703624725
• CID: 163441
• PubChem ID: 454519
• Update Time: 2025-04-19

5-epi Emtricitabine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• 5-epi Emtricitabine
• 4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• Α-L-(+)-(25R)-5-FLUORO-1-(2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)CYTOSINE
• DTXSID30163233
• 4-Amino-5-fluoro-1-[(2RS,5RS)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• Oxathiolan 5FC-alpha
• J-008178
• 3F3F7L71JJ
• 9NWD5Z8Q3A
• alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• CHEMBL292175
• 4-Amino-5-fluoro-1-((2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• NCGC00346561-01
• SCHEMBL6362885
• .alpha.-L-Oxathiolanyl-5-fluorocytidine
• 146726-77-4
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, trans-(+/-)-
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• rel-4-Amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• Oxathiolan 5FC-.a.
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)-
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• alpha-L-FTC
• 4-Amino-5-fluoro-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• alpha-L-Oxathiolanyl-5-fluorocytidine
• RACEMIC TRANS-EMTRICITABINE [WHO-IP]
• 145986-26-1
• .alpha.-L-(+)-(2R,5R)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine

• Inchi： 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m1/s1
• InChI Key： XQSPYNMVSIKCOC-PHDIDXHHSA-N
• SMILES： S1[C@H](CO)O[C@H](C1)N1C(N=C(C(=C1)F)N)=O

Computed Properties

• Exact Mass: 247.0428
• Monoisotopic Mass: 247.04269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 113

Experimental Properties

• Density: 1.82
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.731
• PSA: 88.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides